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Compound of Interest
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Cat. No.: B15605333
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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the biophysical properties of MC-Val-Cit-
PAB-rifabutin, a drug-linker conjugate designed for use in Antibody-Drug Conjugates (ADCSs).
This conjugate comprises the potent antibiotic rifabutin linked to a maleimidocaproyl-valine-
citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker. Understanding the biophysical
characteristics of this molecule is critical for the development of effective and stable ADCs. This
document outlines key quantitative data, experimental methodologies for its synthesis and
characterization, and visual representations of its mechanism of action.

Core Biophysical Data

The biophysical properties of the MC-Val-Cit-PAB-rifabutin conjugate are summarized below.
These properties are essential for formulation development, assessing stability, and predicting
in vivo behavior.
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Property Value Source/Method

Molecular Weight 1402.65 g/mol Creative Biolabs[1]
Purity 295% Creative Biolabs[1]
CAS Number 2055900-34-8 Creative Biolabs[1]

Soluble in organic solvents
Solubility (e.g., DMSO, DMF, DCM).

Limited aqueous solubility.

Inferred from rifabutin and

linker properties[2][3]

Inferred from the hydrophobic
nature of rifabutin (XLogP3-
AA: 5.6) and the Val-Cit-PAB
linker.[4]

Lipophilicity (LogP) High (predicted)

-20°C for short-term (1 month),
N -80°C for long-term (6
Storage Conditions MedChemExpress|[5]
months). Store sealed, away

from moisture.

Mechanism of Action

The MC-Val-Cit-PAB-rifabutin conjugate is designed to be attached to a monoclonal antibody.
Upon internalization of the resulting ADC into a target cell, the linker is cleaved, releasing the
rifabutin payload.

Rifabutin's Signaling Pathway

Rifabutin is an antibiotic that functions by inhibiting the DNA-dependent RNA polymerase in
susceptible bacterial cells, thereby blocking RNA synthesis and leading to cell death.[5] This
mechanism is highly specific to bacterial RNA polymerase, with minimal inhibition of the
mammalian enzyme.[5]
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Caption: Rifabutin's mechanism of action.
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Linker Cleavage Mechanism

The MC-Val-Cit-PAB linker is a protease-sensitive linker. The valine-citrulline (Val-Cit) dipeptide
is specifically designed to be cleaved by Cathepsin B, a lysosomal protease that is often
upregulated in tumor cells.[6] Following the enzymatic cleavage of the amide bond between
citrulline and PAB, the PAB spacer undergoes a self-immolative 1,6-elimination to release the
active rifabutin drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

